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Compound of Interest

Compound Name: 4-Chloro-3-fluorophenol

Cat. No.: B1349760 Get Quote

CAS Number: 348-60-7

This technical guide provides a comprehensive overview of 4-Chloro-3-fluorophenol, a
halogenated aromatic compound relevant to researchers, scientists, and professionals in drug

development. The document details its chemical and physical properties, outlines a plausible

synthetic route with experimental protocols, and discusses its known applications and

toxicological context.

Core Compound Properties
4-Chloro-3-fluorophenol is a solid, bifunctionally halogenated phenol. Its unique substitution

pattern, featuring both an electron-withdrawing chlorine and a fluorine atom, makes it a

valuable intermediate in the synthesis of more complex molecules, including pharmaceutical

and agrochemical compounds.[1]

Physicochemical Data
The key quantitative properties of 4-Chloro-3-fluorophenol are summarized in the table below

for easy reference.
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Property Value Source(s)

CAS Number 348-60-7

Molecular Formula C₆H₄ClFO

Molecular Weight 146.55 g/mol

Appearance Solid

Melting Point 54-56 °C [2]

Boiling Point 84 °C @ 44 mmHg [2]

Solubility
Soluble in chloroform (50

mg/mL)

pKa (Predicted) 8.52 ± 0.18 [2]

XlogP (Predicted) 2.8 [3]

Flash Point 113 °C (235.4 °F) - closed cup

Synthesis and Experimental Protocols
While a specific, peer-reviewed protocol for the synthesis of 4-Chloro-3-fluorophenol is not

readily available in the public domain, a chemically sound two-step pathway can be proposed

based on established reactions for structurally similar compounds. This route begins with the

reduction of 2-fluoro-1-nitrobenzene, followed by a Sandmeyer reaction to replace the resulting

amino group with a chlorine atom.
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Step 1: Catalytic Hydrogenation

Step 2: Sandmeyer Reaction

2-Fluoro-1-nitrobenzene

4-Amino-3-fluorophenol

 H₂ (0.4-0.6 MPa)
 Pd/C Catalyst, H₂SO₄ 

 Deionized Water/Ethanol, 60°C 

4-Amino-3-fluorophenol

Diazonium Salt Intermediate

 NaNO₂, HCl 
 0-5°C 

4-Chloro-3-fluorophenol

 CuCl, HCl 
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Key Precursor

Known Derivatives

4-Chloro-3-fluorophenol
(CAS: 348-60-7)

4-Chloro-3-fluoro catechol

 Hydroxylation 

5-Chloro-4-fluoro-2-hydroxyacetophenone

 Acylation 

4-Amino-3-fluorophenol

 Diazotization & 
 Sandmeyer Reaction 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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